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Compound of Interest

Compound Name: 6-Methoxy-1-tetralone

Cat. No.: B092454

A Technical Guide to the Physical Properties of
6-Methoxy-1-tetralone

This document provides a detailed overview of the key physical properties of 6-Methoxy-1-
tetralone (CAS: 1078-19-9), a crucial reagent in the synthesis of various compounds, including
anticancer agents and apoptosis inducers.[1] This guide is intended for researchers, scientists,
and professionals in the field of drug development, offering precise data and standardized
methodologies for its characterization.

Core Physical Properties

The melting and boiling points are critical physical constants used for the identification and
purity assessment of 6-Methoxy-1-tetralone.[2][3] A pure crystalline compound typically
exhibits a sharp melting point over a narrow range (0.5-1.0°C), whereas impurities can cause a
depression and broadening of this range.[2][3][4] Similarly, a sharp, well-defined boiling point is
an indicator of a substance's purity.[3][5]

The experimentally determined physical properties of 6-Methoxy-1-tetralone are summarized
in the table below.
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Physical Property Value Notes
) ) Crystalline solid at room
Melting Point 77-79 °C
temperature.[1][6][7]
N ) Measured at a reduced
Boiling Point 171 °C

pressure of 11 mmHg.[1]

Yellow to light brown crystalline

Appearance
powder.[6][8]
Molecular Formula C11H1202
Molecular Weight 176.21 g/mol [8]

Experimental Protocols for Property Determination

While specific experimental reports detailing the determination for this exact molecule are not
provided, the following sections describe standardized and widely accepted laboratory
protocols for measuring the melting and boiling points of organic compounds like 6-Methoxy-1-
tetralone.

This method is the most common technique for determining the melting point of a crystalline
solid.[2] It relies on heating a small sample packed into a capillary tube and observing the
temperature range over which it transitions from a solid to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[2]

Glass capillary tubes (sealed at one end)[2][4]

Calibrated thermometer

Sample of 6-Methoxy-1-tetralone

Procedure:
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e Sample Preparation: A small amount of dry 6-Methoxy-1-tetralone powder is finely crushed.
The open end of a capillary tube is pushed into the powder to load 1-2 mm of the sample.[4]
The tube is then tapped gently to pack the sample tightly at the sealed end.

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus alongside a thermometer.[2]

o Heating: The sample is heated rapidly at first to determine an approximate melting
temperature. The apparatus is then allowed to cool.

o Accurate Determination: For a precise measurement, the sample is heated again, but the
rate is slowed to approximately 1-2°C per minute as the temperature approaches the
estimated melting point.[2]

o Observation and Recording: Two temperatures are recorded: T1, the temperature at which
the first drop of liquid appears, and T2, the temperature at which the entire sample has
completely melted into a clear liquid.[4] The melting point is reported as the range from T1 to
T2.[3][4]
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Workflow for Melting Point Determination

For determining the boiling point with a small amount of liquid, the micro method using a
capillary tube is efficient. Since 6-Methoxy-1-tetralone is a solid at room temperature, it would
first need to be melted to perform this test.

Apparatus:

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)
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e Thermometer

e Heating apparatus (e.g., oil bath or Thiele tube)[2]
e Rubber band or wire for attachment

Procedure:

o Sample Preparation: A few milliliters of molten 6-Methoxy-1-tetralone are placed into a
small test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed inside the test tube with its
open end submerged in the liquid.[5]

o Apparatus Setup: The test tube assembly is attached to a thermometer. The entire setup is
then immersed in a heating bath (e.qg., paraffin oil), ensuring the sample is below the oil level.

[3]

o Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary tube
will slowly bubble out.

o Observation: The temperature at which a continuous and rapid stream of bubbles emerges
from the capillary tube is noted. Heating is then stopped.

o Recording: The liquid will begin to cool and will eventually be drawn back into the capillary
tube. The temperature at which the liquid just begins to enter the capillary tube is the boiling
point of the sample at the current atmospheric pressure.[5] This is the point where the
external pressure equals the vapor pressure of the liquid.[3][5]
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Workflow for Boiling Point Determination (Micro Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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